Cas no 1851783-99-7 (benzyl N-(2,2-dichloroethyl)carbamate)

• Product Name: benzyl N-(2,2-dichloroethyl)carbamate
• CAS No: 1851783-99-7
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 6275940
• PubChem ID: 130581198
• Update Time: 2025-05-19

benzyl N-(2,2-dichloroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1851783-99-7
• benzyl N-(2,2-dichloroethyl)carbamate
• EN300-7194290

• Inchi： 1S/C10H11Cl2NO2/c11-9(12)6-13-10(14)15-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,14)
• InChI Key： GEZGMEJVSWEPQI-UHFFFAOYSA-N
• SMILES： ClC(CNC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 247.0166840g/mol
• Monoisotopic Mass: 247.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2,2-dichloroethyl)carbamate

Benzyl N-(2,2-Dichloroethyl)Carbamate: A Comprehensive Overview

Benzyl N-(2,2-dichloroethyl)carbamate, also known by its CAS number 1851783-99-7, is a compound of significant interest in various scientific and industrial applications. This compound has been extensively studied for its unique chemical properties and potential uses in fields such as agriculture, pharmaceuticals, and materials science. Recent advancements in chemical synthesis and analytical techniques have further enhanced our understanding of its structure, reactivity, and functional applications.

The benzyl N-(2,2-dichloroethyl)carbamate molecule consists of a benzyl group attached to a carbamate moiety, with the dichloroethyl substituent providing additional functionality. The presence of the dichloro group introduces unique electronic and steric effects, which influence the compound's reactivity and stability. Researchers have explored its role as a precursor in the synthesis of more complex molecules, particularly in the development of novel pesticides and herbicides. For instance, studies have shown that this compound can be effectively utilized in the creation of environmentally friendly agricultural chemicals that target specific pests without harming non-target species.

One of the most notable aspects of benzyl N-(2,2-dichloroethyl)carbamate is its ability to undergo various transformations under controlled conditions. Recent research has highlighted its potential as an intermediate in the synthesis of biologically active compounds. For example, through careful manipulation of reaction conditions, scientists have successfully converted this compound into derivatives with enhanced pharmacological properties. These derivatives are being investigated for their potential use in treating various diseases, including cancer and infectious diseases.

The synthesis of benzyl N-(2,2-dichloroethyl)carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have enabled researchers to optimize this process, reducing production costs while maintaining product quality. The use of green chemistry principles has also been incorporated into its synthesis, making it more sustainable and environmentally friendly.

In terms of applications, benzyl N-(2,2-dichloroethyl)carbamate has found utility in several industries. In agriculture, it serves as a key intermediate in the production of crop protection agents that are both effective and eco-friendly. In the pharmaceutical sector, its role as a building block for drug development is increasingly recognized. Additionally, it has potential applications in materials science, where it can be used to create advanced polymers with tailored properties.

Recent studies have also focused on understanding the environmental impact of benzyl N-(2,2-dichloroethyl)carbamate. Researchers have investigated its biodegradability and toxicity profiles to assess its safety for use in various applications. These studies have provided valuable insights into how this compound interacts with biological systems and its potential risks to ecosystems.

In conclusion, benzyl N-(2,2-dichloroethyl)carbamate (CAS No 1851783-99-7) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and functional groups make it an invaluable tool for researchers and industry professionals alike. As advancements in chemical synthesis and materials science continue to evolve, the potential for new applications of this compound is expected to grow further.